2,4-Dimethyl-4,5-dihydro-1,3-oxazole

• IUPAC Name: 2,4-dimethyl-4,5-dihydro-1,3-oxazole
• InChI: InChI=1S/C5H9NO/c1-4-3-7-5(2)6-4/h4H,3H2,1-2H3
• InChI Key: BEQDKWKSUMQVMX-UHFFFAOYSA-N
• Canonical SMILES: CC1COC(=N1)C
• Molecular Formula: C5H9NO
• DSSTOX Substance ID: DTXSID90977176
• Molecular Weight: 99.13 g/mol
• CAS RN: 6159-23-5

Description

2,4-Dimethyl-4,5-dihydro-1,3-oxazole is a heterocyclic compound with the empirical formula C₆H₁₁NO and a molecular weight of 113.16 g/mol . It belongs to the oxazole family and exhibits interesting chemical properties. The compound is also known by its systematic name: 4,5-dihydro-2,4,4-trimethyl-oxazole .

Synthesis Analysis

Several synthetic methods exist for preparing oxazoles, including the Van Leusen Oxazole Synthesis . Notably, direct arylation of oxazoles has been developed using palladium-catalyzed reactions with high regioselectivity at both C-5 and C-2 positions. Task-specific phosphine ligands influence the preference for C-5 arylation in polar solvents and C-2 arylation in nonpolar solvents. Additionally, one-pot van Leusen oxazole synthesis using tosylmethyl isocyanide (TosMIC), aliphatic halides, and various aldehydes in ionic liquids allows the preparation of 4,5-disubstituted oxazoles in high yields.

Molecular Structure Analysis

The molecular formula of 2,4-Dimethyl-4,5-dihydro-1,3-oxazole is C₆H₁₁NO . Its structure consists of a five-membered ring containing one nitrogen atom and two carbon atoms. The two methyl groups are attached to adjacent carbon atoms in the ring. Here’s the simplified structural formula:

Chemical Reactions Analysis

• Aroylation : A transition-metal-free direct C-2 aroylation of oxazoles with acid chlorides catalyzed by N,N-dimethyl-4-aminopyridine (DMAP) affords the corresponding 2-ketoazoles in good yields.
• Cu(I)-Catalyzed Synthesis : 2,5-disubstituted oxazoles can be synthesized from arylacetylenes and α-amino acids in the presence of Cu(NO₃)₂•3H₂O and iodine. This reaction involves an I₂/Cu(NO₃)₂•3H₂O-assisted generation of α-iodo acetophenones, Kornblum oxidation to phenylglyoxals, condensation to imines, and decarboxylation/annulation/oxidation sequence.

Physical And Chemical Properties Analysis

• InChI : InChI=1S/C6H11NO/c1-4-5(2)8-6(3)7-4/h5-6H,1-3H3

Safety and Hazards

• Storage Class Code : 10 (Combustible liquids)